Cas no 1781341-02-3 (2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine)

• Product Name: 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine
• CAS No: 1781341-02-3
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 5806449
• PubChem ID: 105453867
• Update Time: 2025-10-19

2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine
• 1781341-02-3
• 2-[(2,3-dihydro-1H-inden-2-yl)methyl]pyrrolidine
• EN300-1745240

• Inchi： 1S/C14H19N/c1-2-5-13-9-11(8-12(13)4-1)10-14-6-3-7-15-14/h1-2,4-5,11,14-15H,3,6-10H2
• InChI Key： PKEQJDJUJVLSHI-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine

Introduction to 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine (CAS No. 1781341-02-3) and Its Emerging Applications in Chemical Biology

2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine, identified by the chemical identifier CAS No. 1781341-02-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that feature a fused pyrrolidine ring connected to an indenyl moiety, which creates a versatile scaffold for further functionalization and drug development. The structural motif of this compound suggests potential interactions with biological targets, making it a valuable candidate for medicinal chemistry research.

The indanyl and pyrrolidine moieties in 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine are particularly noteworthy for their ability to modulate biological pathways. Indan derivatives are known for their role in various pharmacological applications, including analgesics and anti-inflammatory agents, while pyrrolidine scaffolds are frequently encountered in bioactive molecules due to their ability to engage with enzymes and receptors. The combination of these structural elements in CAS No. 1781341-02-3 may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine with biological targets more effectively than ever before. These studies have highlighted the compound’s potential as a scaffold for developing novel therapeutic agents. For instance, virtual screening approaches have identified that this molecule may interact with enzymes involved in metabolic pathways, suggesting its utility in the treatment of metabolic disorders.

In addition to its structural appeal, CAS No. 1781341-02-3 has been investigated for its pharmacokinetic properties. Preliminary studies indicate that the compound exhibits favorable solubility and stability, which are critical factors for drug development. These characteristics make it a promising candidate for further optimization into a lead compound for drug candidates.

The synthesis of 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine has also been refined through modern synthetic methodologies. Advances in catalytic processes and asymmetric synthesis have allowed for more efficient and scalable production of this compound. Such improvements are essential for enabling thorough biological evaluation and commercialization efforts.

One of the most exciting areas of research involving CAS No. 1781341-02-3 is its potential application in oncology. Preclinical studies have suggested that molecules with similar structural features may inhibit kinases involved in cancer cell proliferation. The presence of both the indan and pyrrolidine rings in 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine makes it an intriguing candidate for further investigation as an anticancer agent.

Furthermore, the compound’s ability to cross the blood-brain barrier has been explored, making it a candidate for central nervous system (CNS) drug development. This property is particularly relevant for treating neurological disorders where blood-brain barrier penetration is a significant challenge.

The growing interest in 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine has also spurred interdisciplinary collaborations between chemists, biologists, and pharmacologists. These collaborations aim to accelerate the translation of laboratory findings into clinical applications by leveraging expertise from multiple scientific domains.

Future directions for research on CAS No. 1781341-02-3 include exploring its interactions with other biological targets and evaluating its efficacy in animal models of disease. Additionally, modifications to the indan and pyrrolidine moieties may yield derivatives with enhanced potency or selectivity.

The development of novel drug candidates is a complex process that requires careful consideration of multiple factors, including safety, efficacy, and manufacturability. However, compounds like 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine offer hope by providing new starting points for therapeutic innovation.

In conclusion, CAS No. 1781341-02-3, or 2-(2,3-dihydro-1H-inden-2-yl)methylpyrrolidine, represents a promising area of research with significant potential in chemical biology and drug development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration as a therapeutic agent.